Cas no 1805036-44-5 (Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate)

• Product Name: Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate
• CAS No: 1805036-44-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953642
• Update Time: 2025-06-13

Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)9-6(4-11)2-3-8(15)7(9)5-12/h2-3,15H,4H2,1H3
• InChI Key： DPNNOFVKYFCLLB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate

Comprehensive Overview of Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate (CAS No. 1805036-44-5)

Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate (CAS No. 1805036-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloromethyl, cyano, and mercapto functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for developing novel compounds with potential applications in drug discovery and crop protection.

The compound’s molecular structure combines a benzoate core with strategically positioned substituents, enabling diverse chemical transformations. Researchers are particularly interested in its reactivity, as the chloromethyl group facilitates nucleophilic substitutions, while the cyano group offers opportunities for further functionalization. The presence of a thiol (-SH) group adds to its utility in conjugation reactions, making it a candidate for designing targeted therapies or enzyme inhibitors.

In recent years, the demand for high-purity intermediates like Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate has surged, driven by advancements in precision medicine and sustainable agriculture. A common query among researchers is: "How can this compound be optimized for scalable synthesis?" or "What are its stability profiles under varying pH conditions?" Addressing these questions requires rigorous analytical testing, including HPLC and NMR spectroscopy, to ensure reproducibility and safety.

From an SEO perspective, trending searches related to this compound often include terms like "synthetic applications of cyano-mercaptobenzoates", "CAS 1805036-44-5 suppliers", or "safe handling of chloromethyl derivatives". These reflect the scientific community’s focus on both practical procurement and methodological innovation. Notably, the compound’s role in green chemistry initiatives—such as solvent-free reactions or catalytic reductions—aligns with global efforts to minimize environmental impact.

Another hot topic is the integration of AI-driven drug design with traditional synthetic workflows. Computational models increasingly predict the reactivity of intermediates like Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate, accelerating lead optimization. This synergy between wet-lab experiments and in silico tools underscores the compound’s relevance in modern R&D pipelines.

For manufacturers and suppliers, ensuring regulatory compliance is paramount. While the compound itself is not classified as hazardous, proper documentation—such as SDS (Safety Data Sheets)—must accompany shipments to meet international standards. Frequently asked questions (FAQs) often revolve around storage conditions (e.g., inert atmospheres) and shelf-life extensions, highlighting the need for transparent technical support.

In summary, Methyl 6-chloromethyl-2-cyano-3-mercaptobenzoate (CAS No. 1805036-44-5) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles—from enabling peptide coupling to serving as a scaffold for heterocyclic chemistry—make it indispensable in advancing scientific frontiers. As research evolves, so too will its potential to address unmet needs in life sciences and beyond.